Ingenol 3-palmitate
Ingenol 3-palmitate
Brand Name:
Vulcanchem
CAS No.:
52557-26-3
VCID:
VC0198714
InChI:
InChI=1S/C36H58O6/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-29(38)42-33-24(2)22-35-25(3)20-28-30(34(28,4)5)27(32(35)40)21-26(23-37)31(39)36(33,35)41/h21-22,25,27-28,30-31,33,37,39,41H,6-20,23H2,1-5H3/t25-,27+,28-,30+,31-,33+,35+,36+/m1/s1
SMILES:
CCCCCCCCCCCCCCCC(=O)OC1C(=CC23C1(C(C(=CC(C2=O)C4C(C4(C)C)CC3C)CO)O)O)C
Molecular Formula:
C36H58O6
Molecular Weight:
Ingenol 3-palmitate
CAS No.: 52557-26-3
Reference Standards
VCID: VC0198714
Molecular Formula: C36H58O6
Molecular Weight:
CAS No. | 52557-26-3 |
---|---|
Product Name | Ingenol 3-palmitate |
Molecular Formula | C36H58O6 |
IUPAC Name | [(1S,4S,5S,6R,9S,10R,12R,14R)-5,6-dihydroxy-7-(hydroxymethyl)-3,11,11,14-tetramethyl-15-oxo-4-tetracyclo[7.5.1.01,5.010,12]pentadeca-2,7-dienyl] hexadecanoate |
Standard InChI | InChI=1S/C36H58O6/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-29(38)42-33-24(2)22-35-25(3)20-28-30(34(28,4)5)27(32(35)40)21-26(23-37)31(39)36(33,35)41/h21-22,25,27-28,30-31,33,37,39,41H,6-20,23H2,1-5H3/t25-,27+,28-,30+,31-,33+,35+,36+/m1/s1 |
SMILES | CCCCCCCCCCCCCCCC(=O)OC1C(=CC23C1(C(C(=CC(C2=O)C4C(C4(C)C)CC3C)CO)O)O)C |
Appearance | Oil |
PubChem Compound | 56841025 |
Last Modified | Nov 11 2021 |
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